Cas no 2248272-93-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate
• CAS No: 2248272-93-5
• MF: C₁₆H₁₅F₃N₂O₄
• MW: 356.296514749527
• CID: 5846865
• PubChem ID: 165890982
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6517707
• 2248272-93-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate

• Inchi： 1S/C16H15F3N2O4/c17-16(18,19)9-20-7-5-10(6-8-20)15(24)25-21-13(22)11-3-1-2-4-12(11)14(21)23/h1-4,10H,5-9H2
• InChI Key： HYGCEJKXRLZAJU-UHFFFAOYSA-N
• SMILES： FC(CN1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)(F)F

Computed Properties

• Exact Mass: 356.09839145g/mol
• Monoisotopic Mass: 356.09839145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate (CAS No. 2248272-93-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate (CAS No. 2248272-93-5) is a highly specialized chemical entity that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including the isoindole-1,3-dione core and the trifluoroethyl-piperidine moiety, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and enzyme inhibition.

One of the most frequently searched questions regarding this compound is its synthetic route and mechanism of action. The synthesis typically involves the condensation of piperidine-4-carboxylic acid derivatives with trifluoroethylating agents, followed by coupling with phthalimide-based scaffolds. Its mechanism is hypothesized to involve interactions with G-protein-coupled receptors (GPCRs) or ion channels, though further studies are needed for validation. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

From an industrial perspective, 2248272-93-5 is often discussed in forums focusing on green chemistry and sustainable synthesis. Recent advancements in catalytic trifluoromethylation have made its production more efficient, addressing concerns about environmental impact. The compound’s lipophilicity and metabolic stability—enhanced by the trifluoroethyl group—are also hot topics, especially in drug delivery optimization.

Another area of interest is the compound’s potential role in neurodegenerative disease research, such as Alzheimer’s or Parkinson’s. The isoindole-1,3-dione fragment is known to exhibit anti-inflammatory and neuroprotective properties, which could synergize with the piperidine moiety’s ability to cross the blood-brain barrier (BBB). These properties are frequently queried in academic databases, reflecting the growing demand for multi-target therapeutics.

In material science, the compound’s thermal stability and electronic properties are under investigation for applications in organic semiconductors or photovoltaic materials. The trifluoroethyl group contributes to its electron-withdrawing capacity, a feature highly sought after in optoelectronic device development. This intersects with the surge in searches for renewable energy materials and carbon-neutral technologies.

Regulatory and safety profiles of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate are also critical discussion points. While not classified as hazardous under current guidelines, its biodegradability and ecotoxicological data remain areas for further study—a common query among environmental health professionals. This reflects broader societal shifts toward ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

In summary, CAS No. 2248272-93-5 represents a versatile compound with cross-disciplinary relevance. Its structural complexity and functional diversity align with contemporary research priorities, from targeted drug design to advanced material engineering. As scientific databases and patent filings expand, this compound is poised to remain a focal point in innovation-driven industries.